Cas no 37428-55-0 ((2E)-3-bromoprop-2-en-1-ol)

(2E)-3-bromoprop-2-en-1-ol structure
(2E)-3-bromoprop-2-en-1-ol structure
Product Name:(2E)-3-bromoprop-2-en-1-ol
CAS No:37428-55-0
MF:C3H5BrO
MW:136.975200414658
CID:1483166
PubChem ID:641236
Update Time:2025-04-21

(2E)-3-bromoprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-bromo-, (2E)-
    • (E)-3-bromo-2-propene-1-ol
    • (2E)-3-bromoprop-2-en-1-ol
    • 3-bromoallyl alcohol
    • EN300-1699146
    • AKOS024434214
    • 3-bromoprop-2-en-1-ol
    • 37675-33-5
    • SCHEMBL193556
    • 37428-55-0
    • 2-Propen-1-ol, 3-bromo-
    • (E)-3-bromoprop-2-en-1-ol
    • EN300-218469
    • 3-BROMO-2-PROPEN-1-OL
    • (2E)-3-bromo-2-propen-1-ol
    • Inchi: 1S/C3H5BrO/c4-2-1-3-5/h1-2,5H,3H2/b2-1+
    • InChI Key: JVADCGLQZLOZJL-OWOJBTEDSA-N
    • SMILES: Br/C=C/CO

Computed Properties

  • Exact Mass: 135.95235
  • Monoisotopic Mass: 135.95238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 33.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(2E)-3-bromoprop-2-en-1-ol Pricemore >>

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Enamine
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Enamine
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